1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H21NO3S
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 1-[(2,5-dimethylphenyl)methyl]-3-hydroxy-3-(2-oxo-2-thiophen-2-ylethyl)indol-2-one
• InChI: InChI=1S/C23H21NO3S/c1-15-9-10-16(2)17(12-15)14-24-19-7-4-3-6-18(19)23(27,22(24)26)13-20(25)21-8-5-11-28-21/h3-12,27H,13-14H2,1-2H3
• InChI Key: KMFUIPQKTUKESC-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=CS4)O

Description

1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one, also known as DIMBOA-Glc, is a secondary metabolite found in various plant species. It belongs to the family of benzoxazinoids, which are known for their role in plant defense against herbivores and pathogens. DIMBOA-Glc has been extensively studied for its potential applications in agriculture and medicine.

Mechanism of Action

The mechanism of action of 1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, studies have shown that it acts by inhibiting various enzymes and signaling pathways involved in inflammation and cancer progression.
Biochemical and Physiological Effects
1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that it has anti-inflammatory and anticancer properties. It has also been shown to have antioxidant properties and to inhibit the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one in lab experiments include its high selectivity, mild reaction conditions, and potential applications in agriculture and medicine. However, its limitations include its high cost and limited availability.

Future Directions

There are several future directions for research on 1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one. These include:
1. Further studies on its mechanism of action and potential applications in medicine.
2. Development of more efficient and cost-effective methods for its synthesis.
3. Studies on its potential applications in food preservation and packaging.
4. Studies on its potential applications in animal feed and nutrition.
5. Studies on its potential applications in environmental remediation.
Conclusion
In conclusion, 1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one is a secondary metabolite with potential applications in agriculture and medicine. It can be synthesized through various methods and has been extensively studied for its anti-inflammatory, anticancer, and insecticidal properties. Further research is needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one can be synthesized through various methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of chemical reagents to create the compound. Enzymatic synthesis, on the other hand, uses enzymes to catalyze the reaction. Enzymatic synthesis is preferred due to its high selectivity and mild reaction conditions.

Scientific Research Applications

1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one has been studied extensively for its potential applications in agriculture and medicine. In agriculture, it has been shown to have insecticidal and antifungal properties, making it a potential alternative to synthetic pesticides. In medicine, it has been studied for its anti-inflammatory and anticancer properties.